Cas no 477800-93-4 (5-(1-Propenyl)-1,2,3,4-benzenetetrol; (E)-form, 1,2,4-Tri-Me ether)

• Product Name: 5-(1-Propenyl)-1,2,3,4-benzenetetrol; (E)-form, 1,2,4-Tri-Me ether
• CAS No: 477800-93-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2647217
• Update Time: 2025-03-26

5-(1-Propenyl)-1,2,3,4-benzenetetrol; (E)-form, 1,2,4-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3,6-trimethoxy-5-(1E)-1-propen-1-yl-
• 5-(1-Propenyl)-1,2,3,4-benzenetetrol; (E)-form, 1,2,4-Tri-Me ether

• Inchi： 1S/C12H16O4/c1-5-6-8-7-9(14-2)12(16-4)10(13)11(8)15-3/h5-7,13H,1-4H3/b6-5+
• InChI Key： LNULYVLKYVWZFB-AATRIKPKSA-N
• SMILES： COC1C(OC)=C(O)C(OC)=C(/C=C/C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• XLogP3: 2.355

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 373.8±42.0 °C(Predicted)
• pka: 9.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
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